Cas no 1257553-45-9 (2-(pyrimidin-2-yloxy)-N-3-(trifluoromethyl)phenylacetamide)

2-(Pyrimidin-2-yloxy)-N-3-(trifluoromethyl)phenylacetamide is a specialized organic compound featuring a pyrimidinyloxy moiety linked to an acetamide group with a trifluoromethylphenyl substituent. Its molecular structure combines a pyrimidine ring, known for its heterocyclic reactivity, with a trifluoromethyl group that enhances lipophilicity and metabolic stability. This compound is of interest in agrochemical and pharmaceutical research due to its potential as an intermediate in the synthesis of biologically active molecules. The trifluoromethyl group improves binding affinity and bioavailability, while the pyrimidinyloxy component may contribute to selective interactions with target enzymes or receptors. Its well-defined chemical properties make it suitable for further derivatization in drug discovery and crop protection applications.
2-(pyrimidin-2-yloxy)-N-3-(trifluoromethyl)phenylacetamide structure
1257553-45-9 structure
Product Name:2-(pyrimidin-2-yloxy)-N-3-(trifluoromethyl)phenylacetamide
CAS No:1257553-45-9
MF:C13H10F3N3O2
MW:297.2326130867
CID:6608906
PubChem ID:52417031
Update Time:2025-06-30

2-(pyrimidin-2-yloxy)-N-3-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(pyrimidin-2-yloxy)-N-3-(trifluoromethyl)phenylacetamide
    • 1257553-45-9
    • AKOS024525841
    • F5868-0046
    • 2-(pyrimidin-2-yloxy)-N-[3-(trifluoromethyl)phenyl]acetamide
    • 2-(pyrimidin-2-yloxy)-N-(3-(trifluoromethyl)phenyl)acetamide
    • Inchi: 1S/C13H10F3N3O2/c14-13(15,16)9-3-1-4-10(7-9)19-11(20)8-21-12-17-5-2-6-18-12/h1-7H,8H2,(H,19,20)
    • InChI Key: LKTUQLORELMQOO-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C=1)NC(COC1N=CC=CN=1)=O)(F)F

Computed Properties

  • Exact Mass: 297.07251106g/mol
  • Monoisotopic Mass: 297.07251106g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 64.1Ų

2-(pyrimidin-2-yloxy)-N-3-(trifluoromethyl)phenylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5868-0046-2μmol
2-(pyrimidin-2-yloxy)-N-[3-(trifluoromethyl)phenyl]acetamide
1257553-45-9
2μmol
$85.5 2023-09-09
Life Chemicals
F5868-0046-5μmol
2-(pyrimidin-2-yloxy)-N-[3-(trifluoromethyl)phenyl]acetamide
1257553-45-9
5μmol
$94.5 2023-09-09
Life Chemicals
F5868-0046-10μmol
2-(pyrimidin-2-yloxy)-N-[3-(trifluoromethyl)phenyl]acetamide
1257553-45-9
10μmol
$103.5 2023-09-09
Life Chemicals
F5868-0046-20μmol
2-(pyrimidin-2-yloxy)-N-[3-(trifluoromethyl)phenyl]acetamide
1257553-45-9
20μmol
$118.5 2023-09-09
Life Chemicals
F5868-0046-1mg
2-(pyrimidin-2-yloxy)-N-[3-(trifluoromethyl)phenyl]acetamide
1257553-45-9
1mg
$81.0 2023-09-09
Life Chemicals
F5868-0046-2mg
2-(pyrimidin-2-yloxy)-N-[3-(trifluoromethyl)phenyl]acetamide
1257553-45-9
2mg
$88.5 2023-09-09
Life Chemicals
F5868-0046-3mg
2-(pyrimidin-2-yloxy)-N-[3-(trifluoromethyl)phenyl]acetamide
1257553-45-9
3mg
$94.5 2023-09-09
Life Chemicals
F5868-0046-4mg
2-(pyrimidin-2-yloxy)-N-[3-(trifluoromethyl)phenyl]acetamide
1257553-45-9
4mg
$99.0 2023-09-09
Life Chemicals
F5868-0046-5mg
2-(pyrimidin-2-yloxy)-N-[3-(trifluoromethyl)phenyl]acetamide
1257553-45-9
5mg
$103.5 2023-09-09
Life Chemicals
F5868-0046-10mg
2-(pyrimidin-2-yloxy)-N-[3-(trifluoromethyl)phenyl]acetamide
1257553-45-9
10mg
$118.5 2023-09-09

Additional information on 2-(pyrimidin-2-yloxy)-N-3-(trifluoromethyl)phenylacetamide

Professional Introduction to Compound with CAS No 1257553-45-9 and Product Name: 2-(pyrimidin-2-yloxy)-N-3-(trifluoromethyl)phenylacetamide

The compound with the CAS number 1257553-45-9 and the product name 2-(pyrimidin-2-yloxy)-N-3-(trifluoromethyl)phenylacetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

At the core of this compound's structure lies a pyrimidine ring, which is a fundamental moiety in many biologically active molecules. The pyrimidin-2-yloxy substituent attached to the pyrimidine ring introduces a hydroxylated pyrimidine unit, enhancing the compound's solubility and interaction with biological targets. This modification is particularly crucial in medicinal chemistry, as it allows for better pharmacokinetic properties and improved binding affinity to target enzymes or receptors.

The other key component of the compound is the N-3-(trifluoromethyl)phenylacetamide moiety. The presence of a trifluoromethyl group on the phenyl ring significantly influences the electronic properties of the molecule, making it more lipophilic and thus more likely to cross cell membranes. This characteristic is highly desirable in drug design, as it enhances the compound's ability to reach its target site within the body. Additionally, the acetamide group provides a polar interaction point, further facilitating binding to biological targets.

Recent research has highlighted the importance of such multifunctional compounds in addressing complex diseases. The combination of a pyrimidine core with a trifluoromethylphenylacetamide substituent creates a versatile scaffold that can be modified further to achieve specific biological activities. For instance, studies have shown that derivatives of this compound exhibit promising antiviral and anticancer properties, making it a valuable candidate for further investigation.

In the realm of drug discovery, computational modeling and high-throughput screening have been instrumental in identifying potential hits. The structural features of 2-(pyrimidin-2-yloxy)-N-3-(trifluoromethyl)phenylacetamide make it an attractive candidate for virtual screening against various protein targets. By leveraging advanced computational techniques, researchers can predict how this compound might interact with biological systems, thereby expediting the drug discovery process.

Moreover, the synthesis of this compound involves sophisticated organic chemistry techniques that highlight its complexity and novelty. The introduction of both pyrimidine and trifluoromethylphenyl groups requires precise control over reaction conditions to ensure high yield and purity. This level of synthetic rigor underscores the compound's significance in pharmaceutical research and development.

One of the most exciting aspects of this compound is its potential in developing next-generation therapeutics. The pyrimidin-2-yloxy group can be further functionalized to introduce additional pharmacophores, expanding its therapeutic applications. For example, attaching alkyl or aryl groups to this position could enhance binding affinity or modulate metabolic stability. Similarly, modifications to the N-3-(trifluoromethyl)phenylacetamide moiety could fine-tune pharmacokinetic properties, such as bioavailability and half-life.

Current research trends indicate that small molecules like 2-(pyrimidin-2-yloxy)-N-3-(trifluoromethyl)phenylacetamide are playing an increasingly critical role in addressing unmet medical needs. The ability to design molecules with specific structural features allows researchers to tailor their properties for particular therapeutic targets. This approach has led to breakthroughs in treating diseases that were previously difficult to manage effectively.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often enhances metabolic stability, binding affinity, and overall efficacy. The trifluoromethyl group in this compound exemplifies how fluorine can be leveraged to improve pharmacological properties. Its electron-withdrawing nature increases lipophilicity while maintaining good water solubility, making it an ideal candidate for drug development.

In conclusion, 2-(pyrimidin-2-yloxy)-N-3-(trifluoromethyl)phenylacetamide represents a significant advancement in chemical biology and pharmaceutical research. Its unique structure combines key pharmacophores that enhance its potential as a therapeutic agent. With ongoing research exploring its applications in antiviral and anticancer therapies, this compound is poised to make substantial contributions to modern medicine.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen